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Compound of Interest

Compound Name: TG-100435

Cat. No.: B1246561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidelines, and disposal plans for

the handling of TG-100435. TG-100435 is a potent, multi-targeted protein tyrosine kinase

inhibitor, requiring careful management in a laboratory setting to ensure personnel safety and

experimental integrity.

Immediate Safety and Handling
As a potent small molecule inhibitor, TG-100435 should be handled with the assumption that it

is a hazardous compound. While a specific Safety Data Sheet (SDS) is not publicly available,

the following precautions are mandated based on guidelines for handling potent kinase

inhibitors and cytotoxic compounds.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling TG-100435 in

solid or solution form.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1246561?utm_src=pdf-interest
https://www.benchchem.com/product/b1246561?utm_src=pdf-body
https://www.benchchem.com/product/b1246561?utm_src=pdf-body
https://www.benchchem.com/product/b1246561?utm_src=pdf-body
https://www.benchchem.com/product/b1246561?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications

Eye Protection
Safety Goggles with Side-

Shields

Must be worn at all times in the

designated handling area.

Hand Protection Nitrile Gloves

Double gloving is required.

Gloves must be

chemotherapy-rated.

Body Protection Disposable Gown

A disposable, solid-front gown

with tight-fitting cuffs is

required.

Respiratory Protection N95 or higher-rated respirator

Required when handling the

compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet.

Note: All disposable PPE should not be reused and must be disposed of as hazardous waste.

Operational Plan: Step-by-Step Handling Protocol
Preparation of Workspace: All manipulations of TG-100435, including weighing of the solid

compound and preparation of stock solutions, must be conducted within a certified chemical

fume hood or a Class II Biological Safety Cabinet (BSC). The work surface should be

covered with absorbent, plastic-backed paper.

Compound Weighing: Use a dedicated and calibrated analytical balance within the

containment area. Handle the solid compound with appropriate tools to minimize the

generation of dust.

Solution Preparation: When preparing solutions, add the solvent to the solid TG-100435
slowly to avoid splashing. Ensure the container is securely capped before vortexing or

sonicating to fully dissolve the compound.

Labeling: All containers holding TG-100435, whether in solid or solution form, must be clearly

labeled with the compound name, concentration, date of preparation, and a hazard symbol.
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Decontamination of Workspace: Upon completion of work, decontaminate all surfaces and

equipment within the fume hood or BSC with a suitable cleaning agent (e.g., 70% ethanol

followed by a surface decontaminant). The absorbent paper should be disposed of as

hazardous chemical waste.

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. The outer

gloves should be removed first, followed by the disposable gown, and then the inner gloves.

Disposal Plan
All waste generated from the handling of TG-100435, including contaminated PPE, absorbent

paper, and empty vials, must be disposed of as hazardous chemical waste.

Solid Waste: Collect all contaminated solid waste in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing TG-100435 in a sealed, leak-proof, and

clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless compatible.

Disposal Vendor: Follow your institution's established procedures for the pickup and disposal

of hazardous chemical waste by a licensed vendor.

Quantitative Data Summary
The following table summarizes key quantitative data for TG-100435.
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Property Value Source

Full Chemical Name

[7-(2,6-dichloro-phenyl)-5-

methyl-benzo[1][2][3]triazin-3-

yl]-[4-(2-pyrrolidin-1-yl-ethoxy)-

phenyl]-amine

[4]

Molecular Formula C26H25Cl2N5O [1][3]

Molecular Weight 494.42 g/mol [1][3]

CAS Number 867330-68-5 [3][5]

Inhibition Constants (Ki)

Src: 13 nM, Lyn: 13 nM, Abl:

13 nM, Yes: 13 nM, Lck: 64

nM, EphB4: 64 nM

[4]

Experimental Protocols
In Vitro Kinase Inhibition Assay
To determine the inhibitory potency (Ki) of TG-100435 against target kinases, a common

experimental approach is a biochemical kinase assay.

Reagents: Recombinant human kinases (e.g., Src, Lyn, Abl), appropriate peptide substrate,

ATP, and TG-100435.

Assay Buffer: Prepare a suitable kinase reaction buffer (e.g., Tris-HCl, MgCl2, DTT).

Compound Dilution: Prepare a serial dilution of TG-100435 in the assay buffer.

Kinase Reaction: In a microplate, combine the kinase, peptide substrate, and varying

concentrations of TG-100435.

Initiation of Reaction: Start the reaction by adding ATP.

Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration.

Detection: Stop the reaction and measure the amount of phosphorylated substrate. This can

be done using various methods, such as radiometric assays (32P-ATP) or fluorescence-
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based assays.

Data Analysis: Plot the percentage of kinase activity against the logarithm of the TG-100435
concentration. Fit the data to a dose-response curve to determine the IC50 value. The Ki

value can then be calculated from the IC50 using the Cheng-Prusoff equation, taking into

account the ATP concentration used in the assay.
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Caption: Inhibition of multiple tyrosine kinases by TG-100435.

Experimental Workflow for Kinase Inhibition Assay
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Caption: Workflow for determining the inhibitory constant (Ki) of TG-100435.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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